Cas no 946356-24-7 (1-(3-methylphenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(3-methylphenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide
• CAS No: 946356-24-7
• MF: C₂₀H₁₅F₃N₂O₂
• MW: 372.340515375137
• CID: 5504342
• Update Time: 2025-05-20

1-(3-methylphenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(3-methylphenyl)methyl]-2-oxo-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide
• 3-Pyridinecarboxamide, 1,2-dihydro-1-[(3-methylphenyl)methyl]-2-oxo-N-(2,3,4-trifluorophenyl)-
• 1-(3-methylphenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H15F3N2O2/c1-12-4-2-5-13(10-12)11-25-9-3-6-14(20(25)27)19(26)24-16-8-7-15(21)17(22)18(16)23/h2-10H,11H2,1H3,(H,24,26)
• InChI Key： BFKLUZUYWAETPS-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(C)=C2)C=CC=C1C(NC1=CC=C(F)C(F)=C1F)=O

Additional information on 1-(3-methylphenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide

Introduction to Compound with CAS No. 946356-24-7 and Its Applications in Chemical Biology

The compound with the CAS number 946356-24-7 is a highly intriguing molecule with the systematic name 1-(3-methylphenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide. This sophisticated organic molecule has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The presence of multiple functional groups, including a dihydropyridine core and fluoro-substituted aromatic rings, makes this compound a promising candidate for further investigation in drug discovery and therapeutic development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The dihydropyridine scaffold is particularly well-known for its role in cardiovascular drugs, such as calcium channel blockers, due to its ability to interact with specific biological targets. The addition of fluoro-substituents to the aromatic ring enhances the metabolic stability and bioavailability of the compound, making it an attractive candidate for further pharmacological studies.

The specific substitution pattern in the molecule, featuring a 3-methylphenyl group and a 2,3,4-trifluorophenyl group, contributes to its unique chemical properties. These substituents not only influence the electronic distribution within the molecule but also play a crucial role in determining its interaction with biological targets. The dihydropyridine-3-carboxamide moiety provides a hydrogen bond acceptor site, which can be essential for binding to specific proteins or enzymes involved in disease pathways.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms can lead to improved pharmacokinetic properties, such as enhanced lipophilicity and reduced susceptibility to metabolic degradation. This has made fluorinated compounds valuable tools in the development of new drugs. The compound in question exhibits these desirable properties, making it a potential lead candidate for further optimization.

One of the most exciting aspects of this compound is its potential application in targeting neurological disorders. Dihydropyridines have been shown to interact with neurotransmitter receptors and ion channels, suggesting that derivatives of this class may have therapeutic effects on conditions such as epilepsy and Alzheimer's disease. The fluoro-substituted aromatic ring may further enhance binding affinity and selectivity, leading to more effective treatments.

In addition to its neurological applications, the compound may also have utility in treating inflammatory diseases. There is evidence suggesting that dihydropyridine derivatives can modulate inflammatory pathways by interacting with specific enzymes and receptors. The unique structural features of this compound may allow it to inhibit key inflammatory mediators, thereby reducing symptoms associated with conditions like rheumatoid arthritis.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are employed to introduce the desired functional groups. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the final product.

Evaluation of the compound's biological activity typically involves in vitro assays that measure its interaction with target proteins or enzymes. These assays help determine whether the compound can modulate specific biological pathways relevant to disease treatment. Additionally, preclinical studies may be conducted to assess its safety profile and pharmacokinetic properties before moving into human clinical trials.

The development of new drugs is a complex process that requires collaboration between chemists, biologists, and clinicians. The compound with CAS number 946356-24-7 represents an excellent example of how structural modifications can lead to novel therapeutics with significant potential benefits for patients suffering from various diseases.